
Proper Disposal of Ketac-Bond: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1166099 Get Quote

Ensuring the safe and compliant disposal of laboratory materials is a critical component of

operational excellence and environmental responsibility. This guide provides detailed, step-by-

step procedures for the proper disposal of Ketac-Bond, a glass ionomer cement. Adherence to

these protocols is essential for maintaining a safe laboratory environment and complying with

regulatory standards.

Core Disposal Principles
According to the Safety Data Sheets (SDS), Ketac-Bond waste is not classified as hazardous

waste under the Resource Conservation and Recovery Act (RCRA).[1][2] However, proper

disposal is still necessary to minimize environmental impact. The primary recommendation is to

dispose of waste product in a permitted industrial waste facility.[1][2][3] An alternative is

incineration at a permitted waste incineration facility.[1][2] Always consult local, regional,

national, and international regulations to ensure full compliance, as disposal requirements can

vary.[3][4][5][6][7]

For spills, the area should be evacuated and ventilated.[1][2] The spilled material should be

collected as much as possible, using a wet sweeping compound or water to avoid creating

dust, and placed in a closed, approved container for transportation and disposal.[1][2][3]

Disposal Procedures for Ketac-Bond Components
The disposal approach for Ketac-Bond depends on whether the components (powder and

liquid) are mixed or unmixed.
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Unmixed Components:

Ketac-Bond Powder: Unused or waste powder should not be disposed of in the sink.[5][6] It

should be collected and placed in a sealed container for disposal. For quantities less than

100 lbs (50 kg), disposal in a sanitary landfill may be an option, but this should be verified

with local authorities.[8]

Ketac-Bond Liquid: While some general glass ionomer cement SDSs suggest that the liquid

component may be acceptable for disposal into a sewer system with water, it is best practice

to consult the specific SDS for Ketac-Bond and local regulations.[5][6] To ensure

compliance, it is recommended to treat the liquid with the same disposal protocol as the

powder.

Mixed Components (Cured or Polymerized):

Once the Ketac-Bond powder and liquid are mixed and have fully cured or polymerized, the

resulting solid material should be disposed of in a permitted industrial waste facility.[4]

Quantitative Data Summary
While the SDS for Ketac-Bond does not provide extensive quantitative data relevant to

disposal, the following table summarizes key information regarding its characteristics.
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Parameter Value/Information Source(s)

EPA Hazardous Waste

Number (RCRA)
Not regulated [1][2]

Chemical Stability
Stable under normal use

conditions
[1][2]

Hazardous Polymerization Will not occur [1][2]

Incompatible Materials None known [1][2]

Disposal of Powder Do not dispose into sink. [5][6]

Disposal of Liquid

Sink disposal may be

acceptable for some glass

ionomer liquids, but

professional disposal is

recommended.

[5][6]

Primary Disposal Method

Dispose of waste product in a

permitted industrial waste

facility.

[1][2][3]

Alternative Disposal Method
Incinerate in a permitted waste

incineration facility.
[1][2]

Experimental Protocols
The disposal procedures outlined in this document are based on the safety and regulatory

information provided in the manufacturer's Safety Data Sheets. No experimental protocols are

cited as the information is procedural.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Ketac-
Bond.
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Caption: Decision workflow for the proper disposal of Ketac-Bond waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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